Cas no 81766-02-1 ( )
structure
Product Name:
CAS No:81766-02-1
MF:C10H11N3OS
MW:221.278840303421
CID:987110
PubChem ID:290197
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- 2-amino-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
- NSC-153286
- 2-amino-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3h)-one
- DTXSID80302736
- KMLONYHSKRNWBQ-UHFFFAOYSA-N
- 2-amino-5,6,7,8-tetrahydro[1]-benzothieno[2,3-d]pyrimidin-4(3H)-one
- 2-amino-5,6,7,8-tetrahydro[l]benzothieno[2,3-d]pyrimidin-4(3H)-one
- A840480
- 2-azanyl-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one
- SCHEMBL1368915
- AKOS000280090
- 2-Amino-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(1H)-one
- NSC153286
- 81766-02-1
-
-
- Inchi: 1S/C10H11N3OS/c11-10-12-8(14)7-5-3-1-2-4-6(5)15-9(7)13-10/h1-4H2,(H3,11,12,13,14)
- InChI Key: KMLONYHSKRNWBQ-UHFFFAOYSA-N
- SMILES: S1C2=C(C(NC(N)=N2)=O)C2=C1CCCC2
Computed Properties
- Exact Mass: 221.06228316g/mol
- Monoisotopic Mass: 221.06228316g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 95.7Ų
Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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